Cas no 61683-66-7 (4-Piperidinecarbonitrile, 4-amino-2,6-diethyl-2,3,6-trimethyl-)

• Product name: 4-Piperidinecarbonitrile, 4-amino-2,6-diethyl-2,3,6-trimethyl-
• CAS No: 61683-66-7
• MF: C₁₃H₂₅N₃
• MW: 223.3577
• CID: 470159
• PubChem ID: 20322495

4-Piperidinecarbonitrile, 4-amino-2,6-diethyl-2,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarbonitrile, 4-amino-2,6-diethyl-2,3,6-trimethyl-
• 4-amino-2,6-diethyl-2,3,6-trimethylpiperidine-4-carbonitrile
• SCHEMBL11620675
• 61683-66-7
• DTXSID70605228

• Inchi： InChI=1S/C13H25N3/c1-6-11(4)8-13(15,9-14)10(3)12(5,7-2)16-11/h10,16H,6-8,15H2,1-5H3
• InChI Key： YDZODGWELWADRO-UHFFFAOYSA-N
• SMILES： CCC1(CC(C(C(N1)(C)CC)C)(C#N)N)C

Computed Properties

• Exact Mass: 223.20505
• Monoisotopic Mass: 223.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.84